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Compound of Interest

Compound Name: Cesium benzoate

Cat. No.: B092456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core chemical properties of cesium
benzoate (CsC₇H₅O₂). The information is curated for professionals in research and

development, with a focus on presenting clear, quantitative data and detailed experimental

methodologies.

Core Chemical and Physical Properties
Cesium benzoate is an organic salt consisting of a cesium cation (Cs⁺) and a benzoate anion

(C₇H₅O₂⁻).[1] Its properties are primarily dictated by the ionic bond between the alkali metal

and the carboxylate group, as well as the characteristics of the aromatic ring. Key quantitative

properties are summarized below.

Table 1: Physicochemical Properties of Cesium Benzoate
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Property Value Source

CAS Number 17265-04-2 [1][2][3][4]

Molecular Formula C₇H₅CsO₂ [1][2][3][4]

Molecular Weight 254.02 g/mol [1][2][3][4]

IUPAC Name cesium;benzoate [1][2]

Acidity (pKa of conjugate acid) 4.202 (for Benzoic Acid) [5]

Solubility
Soluble in polar solvents such

as water and alcohol.[1]

| Storage Conditions | Inert atmosphere, room temperature.[4] | |

Molecular Structure and Stability
The molecular structure of cesium benzoate is characterized by the ionic interaction between

the large, electropositive cesium cation and the resonant-stabilized benzoate anion.[1] The

negative charge on the benzoate anion is delocalized across the two oxygen atoms of the

carboxylate group and the aromatic ring, which enhances its stability.[1]

Structural Characteristics:

Bonding: The primary bond is ionic, which contributes to its solubility in polar solvents.[1]

Geometry: The benzoate anion features a planar arrangement due to the sp² hybridization of

the carbon atoms in the benzene ring and the carboxylate group.[1]

Stability and Decomposition: Cesium benzoate is a stable compound under standard storage

conditions.[4] However, it undergoes thermal decomposition at elevated temperatures. One

source suggests decomposition begins at temperatures above 80°C, particularly when

evaporating water during its synthesis.[6] At high temperatures, it can decompose to form

benzene and cesium oxide.[1]
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Caption: Thermal decomposition pathway of cesium benzoate.

Reactivity and Chemical Behavior
The reactivity of cesium benzoate is centered around the benzoate anion, which can function

as a nucleophile or a base.

Nucleophilic Substitution: As a source of the benzoate nucleophile, it can react with alkyl

halides to form benzoate esters. This is a common application for metal benzoate salts in

organic synthesis.[1]

Acylation Reactions: It can be used as a benzoate source in acylation reactions, reacting

with acyl chlorides or anhydrides.[1]

Catalysis: Cesium salts, including cesium benzoate, are utilized in various organic

reactions. For instance, cesium salts can act as catalysts in certain polymerization reactions

by stabilizing charged intermediates.[1]
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Caption: Role of cesium benzoate in nucleophilic substitution.

Experimental Protocols
A. Synthesis of Cesium Benzoate via Neutralization

The most common and straightforward synthesis of cesium benzoate involves the acid-base

neutralization of benzoic acid with a cesium base, such as cesium hydroxide or cesium

carbonate.[1][6]

Materials:

Benzoic acid (C₆H₅COOH)

Cesium hydroxide (CsOH) or Cesium carbonate (Cs₂CO₃)

Solvent (deionized water or ethanol)

Procedure:

Dissolve the cesium base (e.g., CsOH) in the chosen solvent (e.g., water) in a reaction

vessel to form a clear solution.

In a separate vessel, dissolve benzoic acid in a minimal amount of the same solvent.
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Gradually add the benzoic acid solution to the cesium base solution in stoichiometric

amounts while stirring continuously.[1][6]

If necessary, gently heat the mixture (60°C to 100°C) to ensure the reaction goes to

completion.[1]

Monitor the reaction. For a carbonate base, the reaction is complete when effervescence

(CO₂ evolution) ceases. For a hydroxide base, the reaction can be monitored with a pH

meter until neutral pH is achieved.

Once the reaction is complete, the solvent is removed to yield solid cesium benzoate. This

is typically achieved via evaporation under reduced pressure to avoid thermal

decomposition.[1][6]

The resulting solid can be further purified by recrystallization if necessary.
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Caption: Experimental workflow for cesium benzoate synthesis.

Applications in Research and Development
Cesium benzoate serves specialized roles in various scientific fields:

Organic Synthesis: It is primarily used as a reagent for introducing the benzoate group into

molecules, particularly in the synthesis of esters.[1]

Materials Science: As an ionic compound containing a heavy alkali metal, it is of interest in

studies related to ionic conductivity and the development of advanced materials.[1]
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Catalysis: The cesium ion can influence reaction pathways, making cesium benzoate a

candidate for catalytic applications.[1]

Analytical Chemistry: Its specific mass and properties can be utilized in mass spectrometry

and chromatographic techniques for the analysis of organic compounds.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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